Cas no 937072-51-0 (TERT-BUTYL 4-CHLORO-2-METHOXYPHENYLCARBAMATE)

• Product name: TERT-BUTYL 4-CHLORO-2-METHOXYPHENYLCARBAMATE
• CAS No: 937072-51-0
• MF: C₁₂H₁₆ClNO₃
• MW: 257.713342666626
• CID: 999972
• PubChem ID: 57779279

TERT-BUTYL 4-CHLORO-2-METHOXYPHENYLCARBAMATE Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 4-CHLORO-2-METHOXYPHENYLCARBAMATE
• SCHEMBL4118124
• HMZLLBSZIVWLTD-UHFFFAOYSA-N
• 937072-51-0
• tert-butyl (4-chloro-2-methoxyphenyl)carbamate
• DB-120278

• Inchi： InChI=1S/C12H16ClNO3/c1-12(2,3)17-11(15)14-9-6-5-8(13)7-10(9)16-4/h5-7H,1-4H3,(H,14,15)
• InChI Key： HMZLLBSZIVWLTD-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)NC1=C(C=C(C=C1)Cl)OC

Computed Properties

• Exact Mass: 257.08200
• Monoisotopic Mass: 257.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56000
• LogP: 3.76860